(S)-8-chloro-9-fluoro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine

• CAS No.: 824430-74-2
• Molecular Formula: C11H13ClFN
• Molecular Weight: 213.68 g/mol
• IUPAC Name: (5S)-7-chloro-6-fluoro-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• InChI: InChI=1S/C11H13ClFN/c1-7-6-14-5-4-8-2-3-9(12)11(13)10(7)8/h2-3,7,14H,4-6H2,1H3/t7-/m1/s1
• InChI Key: LSYBMYCVSJZAMI-SSDOTTSWSA-N
• Isomeric SMILES: C[C@@H]1CNCCC2=C1C(=C(C=C2)Cl)F
• Canonical SMILES: CC1CNCCC2=C1C(=C(C=C2)Cl)F

Description

(S)-8-chloro-9-fluoro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C11H13ClFN and its molecular weight is 213.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-trifluoroacetyl-8-chloro-9-fluoro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine (160 mg, 0.22 mmol) in methanol (3 mL) was treated with 15% aqueous NaOH (2 mL), and stirred for 3.5 hours at 25° C. The product mixture was concentrated, extracted 3 times with CH2Cl2 (5 mL), dried with Na2SO4 and concentrated to give 93 mg of a clear oil. 1H NMR (400 MHz, CDCl3) δ 7.06 (dd, J=8, 8 Hz, 1H), 6.75 (d, J=8 Hz, 1H), 3.58 (m, 1H), 3.25-3.15 (m, 3H), 2.93 (d, J=13 Hz, 1H) 2.75-2.60 (m, 3H), 1.96 (bs, 1H), 1.33 (d, J=8 Hz, 3H). MS calculated for C11H13ClFN+H: 214, observed: 214.